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Compound of Interest

Compound Name: Robinin
CAS No.: 81992-85-0
Cat. No.: B7835776
Get Quote

Executive Summary

This application note details a robust, scalable protocol for the extraction and purification of
Robinin (Kaempferol 3-O-robinoside-7-O-rhamnoside) from the flowers of Robinia
pseudoacacia (Black Locust).[1][2] Unlike generic flavonoid extraction guides, this protocol
leverages the specific solubility differential of Robinin in agueous vs. ethanolic media ("Solvent
Replacement Method") to achieve high purity (>85% crude, >98% recrystallized) without
excessive chromatographic steps. We compare Ultrasound-Assisted Extraction (UAE) for
analytical throughput against percolation for preparative scale-up.[1]

Target Compound Profile

¢ Common Name: Robinin[1][2][3]
+ |[UPAC Name: Kaempferol 3-O-robinoside-7-O-rhamnoside[1]

e CAS Number: 301-19-9[1]
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Molecular Formula: C33H40019[1]

Molecular Weight: 740.66 g/mol [1]

Solubility: Soluble in hot water, ethanol, DMSO; poorly soluble in cold water and non-polar

solvents.

Stability: Susceptible to thermal degradation >70°C; prone to hydrolysis in strong acid/base.

Materials and Equipment
Reagents

o Extraction Solvent: Ethanol (96% Food Grade or Analytical Grade).[1]

 Purification Solvents: Methanol (HPLC Grade), Deionized Water (18.2 MQ), Acetonitrile
(HPLC Grade).[1]

o Additives: Formic Acid (98%, for HPLC), Activated Carbon (Powdered, USP grade).

» Standard: Robinin Reference Standard (=98% purity).

Hardware

o Extraction: Ultrasonic Bath (frequency 37-40 kHz) or Percolator (Glass/Stainless Steel).
o Concentration: Rotary Evaporator with vacuum controller (set to <50 mbar).

e Drying: Vacuum Oven or Lyophilizer.

e Analysis: HPLC-DAD System (e.g., Agilent 1200/1260 or Waters Alliance).[1]

Experimental Protocol
Phase 1: Raw Material Preparation

Critical Control Point: Harvest flowers at the "budding to early flowering" stage. Late-stage
flowering shows a significant drop in Robinin content due to oxidative enzymes and natural

senescence.[1]
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» Harvest: Collect inflorescences manually.

e Drying: Dry in the shade or a forced-air oven at <60°C. High temperatures degrade the
glycosidic bonds.

o Target Moisture: <10%.

o Comminution: Grind dried flowers to a fine powder (40-60 mesh). Do not over-grind to ultra-
fine dust, as this complicates filtration.

Phase 2: Extraction Methodologies

We present two pathways. Path A is for analytical quantification or small-scale isolation.[1] Path
B is for gram-scale production.[1]

Path A: Ultrasound-Assisted Extraction (UAE) - Analytical
Scale[1]

e Ratio: 1:10 (w/v) Solid to Solvent.[1][4]
e Solvent: 60% Ethanol (v/v).[1][5]
» Conditions: 59°C, 30 minutes, 400W Ultrasonic power.

e Procedure:

[¢]

Weigh 2.0 g of flower powder into a 50 mL centrifuge tube.

Add 20 mL of 60% Ethanol.

[e]

Sonicate at 59°C for 30 mins.

o

o

Centrifuge at 4000 rpm for 10 mins. Collect supernatant.

Path B: Percolation & Solvent Replacement - Preparative Scale

e Principle: Robinin is soluble in 60% ethanol but crystallizes out of water. By extracting in
ethanol and then evaporating the alcohol, we force precipitation in the remaining aqueous
phase.[2]
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e Procedure:

o Percolation: Load 500 g of flower powder into a percolator. Elute with 60% Ethanol
(approx. 3-5 L) at a rate of 200 mL/h at room temperature.

o Distillation: Transfer extract to a rotary evaporator.

o Solvent Swap: Evaporate the ethanol fraction (bath temp 50°C, vacuum adjusted to
remove ethanol but leave water).

o Crystallization: As ethanol is removed, the solution becomes aqueous. Robinin solubility
drops drastically. Chill the concentrate to 4°C for 12-24 hours.

o Filtration: Collect the light yellow precipitate (Crude Robinin) via vacuum filtration.

Phase 3: Purification (Recrystallization)[1]

» Dissolution: Dissolve crude Robinin in boiling water (approx. 1:30 w/v).

o Clarification: Add 1-2% (w/w) Activated Carbon. Stir for 10 mins at 80°C to adsorb chlorophyli
and other impurities.

» Hot Filtration: Filter while boiling hot through a heated funnel (to prevent premature
crystallization).

o Recrystallization: Allow filtrate to cool slowly to room temperature, then refrigerate at 4°C.
» Final Wash: Filter crystals and wash with ice-cold water.[1]

e Drying: Dry in a vacuum oven at 40°C.

Process Visualization

The following diagram illustrates the logical flow of the extraction and purification process,
highlighting the critical decision points between analytical and preparative workflows.
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Figure 1: Workflow for the extraction of Robinin, distinguishing between analytical assessment

and preparative isolation.

Analytical Validation (HPLC-DAD)

To ensure the integrity of the extraction, the following HPLC method is recommended.

Parameter Condition

C18 (e.g., Agilent Zorbax Eclipse Plus or Inertsil

Column
ODS-3), 150 x 4.6 mm, 5 pym
Mobile Phase A Water + 0.1% Formic Acid
Mobile Phase B Acetonitrile + 0.1% Formic Acid
Flow Rate 1.0 mL/min
Injection Vol 10 pL
Detection UV at 260 nm (Band 1) and 350 nm (Band II)
Column Temp 30°C

Gradient Table:

Time (min) % Phase B Event

0.0 10 Equilibration
15.0 25 Linear Gradient
24.0 100 Wash

| 25.0 | 10 | Re-equilibration |[1]
System Suitability Criteria:
e Tailing Factor: < 1.5

e Theoretical Plates: > 2000
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e Resolution (if impurities present): > 2.0

Troubleshooting & Optimization
Low Yield

o Cause: Incomplete extraction or degradation.

o Solution: Ensure flowers are harvested before full bloom. Check drying temperature (must be
<60°C).[1] If using UAE, ensure the temperature does not exceed 60°C to prevent hydrolysis
of the rhamnose sugar.

Impurity Co-elution[1]

o Cause: Presence of Kaempferol aglycone or other glycosides (e.g., Rutin).[2]

e Solution: The "Solvent Replacement” method (Path B) is highly specific for Robinin due to
its unique solubility profile. If impurities persist after recrystallization, wash the crystals with
cold chloroform (removes aglycones/lipids) before the final water recrystallization.

Hydrolysis

o Observation: Appearance of Kaempferol peak in HPLC.
o Cause: Acidic conditions or excessive heat.

e Solution: Avoid using strong acids in the extraction solvent. 0.1% Formic acid in HPLC is
fine, but extraction should be neutral pH.
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Robinia pseudoacacia wood. Source:Carbohydrate Polymers, 2023.[7] URL:[Link]

o Gram-Scale Purification of Dihydrorobinetin from Robinia pseudoacacia L. Wood by
Centrifugal Partition Chromatography. Source: MDPI, Separations 2016. URL:[Link][1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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